Cas no 2309468-98-0 (Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate)

• Product Name: Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate
• CAS No: 2309468-98-0
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• CID: 5329751
• Update Time: 2025-06-30

Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z3616365544
• Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate
• tert-butyl N-[1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-yl]carbamate

• Inchi： 1S/C9H17N5O2/c1-6(5-7-11-13-14-12-7)10-8(15)16-9(2,3)4/h6H,5H2,1-4H3,(H,10,15)(H,11,12,13,14)
• InChI Key： RNSVILCQYWPKCP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC1N=NNN=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 0.9
• Topological Polar Surface Area: 92.8

Additional information on Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate

Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate (CAS No. 2309468-98-0): A Comprehensive Overview

Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate (CAS No. 2309468-98-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a tetrazole moiety. The unique structural features of this compound make it an interesting candidate for various biological and pharmaceutical applications.

The tetrazole group is a five-membered ring containing four nitrogen atoms and one carbon atom. This functional group is known for its high affinity for angiotensin II receptors, making it a valuable scaffold in the development of antihypertensive drugs. The tert-butyl carbamate moiety, on the other hand, is commonly used to protect amino groups during organic synthesis and can be easily removed under mild conditions, making it a versatile protecting group in synthetic chemistry.

Recent studies have highlighted the potential of Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to modulate G protein-coupled receptors (GPCRs). The researchers found that the compound exhibited selective binding to specific GPCRs, which could have implications for the development of novel therapeutic agents for conditions such as cardiovascular diseases and neurological disorders.

In another study, researchers explored the use of Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate as a prodrug strategy. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The tert-butyl carbamate group can be designed to be cleaved by specific enzymes, releasing the active tetrazole derivative at the target site. This approach can enhance the bioavailability and reduce the side effects of the drug, making it an attractive option for drug delivery systems.

The synthesis of Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate typically involves several steps. One common method starts with the reaction of tert-butyl isocyanate with 1-amino-propan-2-ol to form the tert-butyl carbamate intermediate. This intermediate is then reacted with azidotrimethylsilane (TMS-N₃) in the presence of a copper catalyst to form the tetrazole ring. The final product is obtained after purification and characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The physicochemical properties of Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate have been extensively studied. It is a white crystalline solid with a molecular weight of 247.3 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic reactions.

In terms of safety and handling, Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate should be stored in a cool, dry place away from sources of heat and moisture. It is recommended to handle the compound using appropriate personal protective equipment (PPE), including gloves and safety goggles, to minimize exposure risks.

The future prospects for Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential applications in drug discovery and development. Additionally, efforts are being made to improve its synthetic methods to make it more accessible and cost-effective for large-scale production.

In conclusion, Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate (CAS No. 2309468-98-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.